Cas no 492999-42-5 (L-Alaninamide,N-[(2,4,6-trimethylphenyl)sulfonyl]-L-phenylalanyl-N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-)

• Product Name: L-Alaninamide,N-[(2,4,6-trimethylphenyl)sulfonyl]-L-phenylalanyl-N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• CAS No: 492999-42-5
• MF: C₂₃H₂₇N₅O₄S₃
• MW: 533.686580896378
• CID: 1518885
• Update Time: 2024-08-23

L-Alaninamide,N-[(2,4,6-trimethylphenyl)sulfonyl]-L-phenylalanyl-N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Alaninamide,N-[(2,4,6-trimethylphenyl)sulfonyl]-L-phenylalanyl-N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-
• L-Alaninamide, N-[(2,4,6-trimethylphenyl)sulfonyl]-L-phenylalanyl-N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C23H27N5O4S3/c1-13-10-14(2)19(15(3)11-13)35(31,32)27-18(12-17-8-6-5-7-9-17)21(30)28(16(4)20(24)29)22-25-26-23(33)34-22/h5-11,16,18,27H,12H2,1-4H3,(H2,24,29)(H,26,33)/t16-,18-/m0/s1
• InChI Key： GSLMQQAKGJULDW-WMZOPIPTSA-N
• SMILES： C(N)(=O)[C@H](C)N(C(=O)[C@H](CC1=CC=CC=C1)NS(C1=C(C)C=C(C)C=C1C)(=O)=O)C1=NNC(=S)S1

Computed Properties

• Exact Mass: 533.12281

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• PSA: 128.76
• pka: 5.25±0.40(Predicted)